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This technical support center provides researchers, scientists, and agricultural professionals

with comprehensive guidance on minimizing ammonia (NH₃) volatilization from Urea
Ammonium Nitrate (UAN) applications. It includes troubleshooting advice for common

experimental issues, frequently asked questions, detailed experimental protocols, and

comparative data to inform best practices.

Troubleshooting Guide
This guide addresses specific problems that may arise during experiments aimed at reducing

ammonia volatilization from UAN.
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Problem Possible Causes Troubleshooting Steps

High ammonia loss despite

using a urease inhibitor.

1. Inhibitor Rate: The

concentration of the urease

inhibitor may be too low for the

prevailing environmental

conditions (e.g., high

temperature, high soil pH). 2.

Improper Incorporation: The

UAN treated with the inhibitor

was not adequately

incorporated into the soil by

tillage or sufficient

rainfall/irrigation shortly after

application.[1] 3. Delayed

Application: There was a

significant delay between

mixing the inhibitor with UAN

and the actual field application,

potentially reducing inhibitor

efficacy. 4. Environmental

Conditions: Application

occurred during periods of high

temperature and wind speed,

accelerating volatilization

before the inhibitor could take

full effect.

1. Verify Inhibitor Rate: Ensure

the urease inhibitor is used at

the manufacturer's

recommended rate. Consider

increasing the rate within the

recommended range for high-

risk conditions. 2. Improve

Incorporation: If surface

applying, ensure at least 0.25

to 0.5 inches of rainfall or

irrigation occurs within 24-48

hours of application.[1][2]

Alternatively, incorporate the

UAN to a depth of at least 2-3

inches.[1][3] 3. Timely

Application: Apply the UAN-

inhibitor mixture as soon as

possible after preparation. 4.

Optimize Timing: Apply UAN

when temperatures are cool

and wind speeds are low to

reduce the initial rate of

volatilization.[2]

Inconsistent results across

experimental replicates.

1. Soil Heterogeneity:

Variations in soil properties

(pH, organic matter, texture)

across the experimental plots

can lead to different rates of

ammonia loss.[4][5] 2. Uneven

Application: Non-uniform

application of UAN or the

inhibitor can create "hotspots"

of volatilization. 3. Microclimate

1. Characterize Soil: Conduct

detailed soil analysis for each

replicate to account for

variability in soil properties. 2.

Calibrate Equipment: Ensure

application equipment is

properly calibrated for uniform

distribution of UAN and

inhibitors. 3. Monitor

Microclimate: Install sensors to
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Variations: Differences in soil

moisture, temperature, and

residue cover within the

experimental area can

influence ammonia loss.

monitor soil temperature and

moisture in each replicate.

Quantify crop residue cover.

No significant difference

observed between treated and

untreated UAN.

1. Low Volatilization

Conditions: The experiment

might have been conducted

under conditions not conducive

to high ammonia loss (e.g.,

cool temperatures, low soil pH,

immediate rainfall after

application). 2. Subsurface

Application: If UAN was

injected or incorporated, the

physical protection from the

atmosphere might have

minimized volatilization in both

treated and untreated plots,

masking the inhibitor's effect.

[6][7] 3. Measurement

Technique: The method used

to measure ammonia loss may

not be sensitive enough to

detect differences under the

experimental conditions.

1. Review Environmental Data:

Analyze weather and soil data

to confirm if conditions were

low-risk for volatilization. 2.

Evaluate Application Method:

Recognize that the benefits of

urease inhibitors are most

pronounced with surface

applications.[8][9] 3. Refine

Measurement Protocol:

Consider using more sensitive

ammonia measurement

techniques, such as a system

of chambers with acid traps,

for more precise quantification.

[10]

Phytotoxicity (leaf burn)

observed after foliar UAN

application.

1. High Application Rate:

Applying a high concentration

of UAN directly to the foliage,

especially during sensitive

growth stages, can cause

tissue damage.[11] 2. Hot and

Sunny Conditions: Applying

UAN during the heat of the day

with intense sunlight increases

the risk of leaf burn. 3.

Adjuvants: The use of certain

1. Adjust Application Rate and

Timing: For foliar applications,

use lower rates of UAN and

apply during cooler, overcast

parts of the day.[11] 2. Use

Streamer Nozzles: Employ

streamer or drop nozzles to

direct the UAN solution to the

soil surface and minimize

contact with plant foliage,

especially in taller crops.[11] 3.
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surfactants or other additives

in the tank mix may enhance

the foliar uptake and

subsequent burning.

Test Tank Mixes: Conduct a

small-scale test to check for

phytotoxicity before applying a

new tank mix to the entire

experimental area.

Frequently Asked Questions (FAQs)
Q1: What is ammonia volatilization and why is it a concern with UAN?

A1: Ammonia volatilization is the loss of nitrogen to the atmosphere in the form of ammonia gas

(NH₃).[4] UAN solutions contain urea (typically 50% of the nitrogen), which is converted to

ammonium (NH₄⁺) by the urease enzyme present in soil and crop residues.[2][4] During this

conversion, the pH of the soil solution immediately around the application site increases,

favoring the conversion of ammonium to ammonia gas, which can then be lost to the air.[8] This

nitrogen loss reduces the fertilizer's efficiency, can negatively impact crop yields, and

contributes to environmental pollution.

Q2: What are the key factors influencing the rate of ammonia volatilization from UAN?

A2: The primary factors are:

Soil pH: Higher soil pH (>7) significantly increases ammonia loss.[4][5]

Temperature: Warmer temperatures accelerate the enzymatic conversion of urea and

increase the rate of volatilization.[2][8]

Soil Moisture: Application to a wet or saturated soil surface can increase ammonia loss as

the gas can more easily escape through water-filled pores.[4][5] Conversely, a small amount

of moisture is needed to dissolve the urea for the reaction to occur.[2]

Crop Residue: High levels of crop residue on the soil surface can have high urease activity,

increasing the rate of urea hydrolysis and subsequent ammonia loss.[2]

Wind Speed: Higher wind speeds at the soil surface can increase the rate of ammonia loss

by removing it from the boundary layer.
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Soil Texture and Organic Matter: Soils with higher clay and organic matter content have a

greater capacity to retain ammonium (NH₄⁺), which can reduce its conversion to ammonia

gas.[4][5]

Q3: How do urease inhibitors work to reduce ammonia volatilization?

A3: Urease inhibitors are compounds that block the active site of the urease enzyme.[9][12] By

doing so, they temporarily slow down the conversion of urea to ammonium.[6][12] This delay

provides a wider window of opportunity for the UAN to be incorporated into the soil by rainfall,

irrigation, or tillage, where the resulting ammonium will be protected from volatilization.[1] The

most common active ingredient in commercial urease inhibitors is N-(n-butyl) thiophosphoric

triamide (NBPT).[9][12]

Q4: What is the difference between a urease inhibitor and a nitrification inhibitor?

A4: A urease inhibitor, like NBPT, protects against the above-ground loss of nitrogen through

ammonia volatilization by slowing the breakdown of urea.[9][13] A nitrification inhibitor, such as

DCD or nitrapyrin, works below ground to slow the conversion of ammonium (NH₄⁺) to nitrate

(NO₃⁻) by soil bacteria.[9] This protects nitrogen from loss through leaching (as nitrate is

mobile in soil water) and denitrification (the conversion of nitrate to nitrogen gases in

waterlogged soils).[8][14] For surface-applied UAN, a urease inhibitor is crucial for preventing

ammonia loss, while a nitrification inhibitor addresses subsequent below-ground losses.[9]

Q5: What are the best management practices for applying UAN to minimize ammonia loss?

A5: Best management practices include:

Subsurface Injection/Incorporation: The most effective method is to inject UAN below the soil

surface or incorporate it with tillage immediately after application.[6][7] This physically

prevents the ammonia gas from escaping.

Use of Urease Inhibitors: When surface applying UAN, especially in no-till systems or on

pastures, using a proven urease inhibitor is highly recommended.[4][8]

Application Timing: Apply UAN when temperatures are cool and just before a rainfall event

(at least 0.25 inches) is expected to naturally incorporate the fertilizer.[1][2]
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Split Applications: Applying nitrogen in multiple smaller doses throughout the growing season

can better match crop uptake and reduce the total amount of nitrogen susceptible to loss at

any one time.[4]

Surface Banding (Dribbling): Applying UAN in concentrated surface bands can reduce the

contact between the fertilizer and soil urease compared to a broadcast application, thereby

slowing hydrolysis.[6]

Quantitative Data Summary
The following tables summarize quantitative data on ammonia loss from UAN under various

conditions and management practices.

Table 1: Effect of Soil pH on Cumulative Ammonia Loss from UAN

Soil pH
Cumulative NH₃ Loss (% of
Applied N)

Reference

6.0 - 6.2 Low [4]

> 7.0 High [4][5][15]

Alkaline Soils 1% - 18% [10]

Table 2: Impact of Urease Inhibitors and Application Methods on Ammonia Volatilization and

Crop Yield
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Treatment
Ammonia Loss
Reduction (%)

Corn Yield Increase
(%)

Reference

UAN + NBPT (surface

applied)
- 16.5 - 16.6 [16]

Urea + NBPT 29.1 - 87.4 12.9 - 34.8 [16]

Dribble Banded UAN

vs. Broadcast
- 6.5 bu/ac increase [6]

Subsurface Banding

vs. Surface Urea
12.5 per cm of depth - [6]

Table 3: Influence of Environmental and Soil Factors on Ammonia Loss

Factor Condition
Impact on NH₃
Loss

Reference

Soil Moisture
Saturated/Wet

Surface
Significant Increase [4][5]

Soil Texture
Low Clay Content

(Sandy)
Greater Loss [4][5]

Soil Organic Matter Low SOM Greater Loss [4][5]

Crop Residue High Residue Cover
Increased Loss

Potential
[2]

Experimental Protocols
Protocol 1: Quantifying Ammonia Volatilization from Surface-Applied UAN using a Chamber

Method

Objective: To measure and compare the rate and cumulative amount of ammonia volatilized

from UAN with and without a urease inhibitor under controlled laboratory or field conditions.

Materials:
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Intact soil cores or prepared soil trays (e.g., 500g of air-dried soil).

UAN (32-0-0) solution.

Urease inhibitor (e.g., NBPT-containing product).

Ventilation chambers (static or dynamic).

Acid traps containing a known concentration of a weak acid (e.g., 0.02 M orthophosphoric

acid).[10]

Air pump and flow meters (for dynamic systems).

Titration equipment or an ion chromatograph for ammonium analysis.

Incubator or temperature-controlled room.

Methodology:

Soil Preparation: Fill the chambers with 500g of air-dried soil. Moisten the soil to a

predetermined level (e.g., two-thirds of field capacity) and allow it to equilibrate for 48 hours

at a constant temperature (e.g., 26°C).[10]

Fertilizer Application: Surface apply the UAN treatments at a rate equivalent to a typical field

application (e.g., 120 lbs N/acre). Treatments should include: a) Untreated UAN, b) UAN +

urease inhibitor, and c) a control with no nitrogen.

Chamber Sealing: Immediately after application, seal the chambers. For dynamic systems,

connect the inlet to an ammonia-free air source and the outlet to the acid trap.

Ammonia Trapping: At specified time intervals (e.g., 1, 2, 3, 4, 5, 7, 9, 11, 13, and 16 days

after application), remove the acid traps and replace them with fresh ones.[10]

Ammonia Quantification: Analyze the amount of ammonium captured in the acid traps using

titration or ion chromatography.

Data Calculation: Calculate the amount of ammonia-N lost per unit area for each time

interval. Sum these values to determine the cumulative ammonia loss over the course of the
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experiment. Express the loss as a percentage of the total N applied.

Visualizations
Signaling Pathways and Experimental Workflows
// Nodes UAN [label="UAN\n(Urea + NH4NO3)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Urea [label="Urea\n(CO(NH2)2)", fillcolor="#FFFFFF", fontcolor="#202124"]; Ammonium

[label="Ammonium\n(NH4+)", fillcolor="#FFFFFF", fontcolor="#202124"]; Ammonia

[label="Ammonia Gas\n(NH3)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Atmosphere

[label="Atmospheric Loss", shape=cloud, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Urease

[label="Urease Enzyme", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; High_pH

[label="High Soil pH (>7)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

Urease_Inhibitor [label="Urease Inhibitor\n(e.g., NBPT)", shape=diamond, fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges UAN -> Urea; Urea -> Ammonium [label="Hydrolysis"]; Urease -> Urea

[arrowhead=none, style=dashed, label="catalyzes"]; Urease_Inhibitor -> Urease

[label="blocks", color="#EA4335"]; Ammonium -> Ammonia [label="Conversion"]; High_pH ->

Ammonium [arrowhead=none, style=dashed, label="promotes"]; Ammonia -> Atmosphere

[label="Volatilization"]; } .dot Caption: Chemical pathway of ammonia volatilization from UAN.

// Nodes start [label="Start: Define Treatments", shape=ellipse, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; treatments [label="1. UAN Broadcast\n2. UAN Broadcast + Inhibitor\n3.

UAN Injected\n4. Control (No N)", shape=record, fillcolor="#FFFFFF", fontcolor="#202124"];

setup [label="Prepare Field Plots\n(Randomized Complete Block Design)", fillcolor="#FFFFFF",

fontcolor="#202124"]; apply [label="Apply Treatments", fillcolor="#FBBC05",

fontcolor="#202124"]; measure [label="Measure NH3 Loss\n(e.g., Chamber Method)",

fillcolor="#FFFFFF", fontcolor="#202124"]; collect [label="Collect Soil & Plant Samples",

fillcolor="#FFFFFF", fontcolor="#202124"]; analyze [label="Analyze Data\n(ANOVA)",

fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="End: Evaluate Efficacy", shape=ellipse,

fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> treatments; treatments -> setup; setup -> apply; apply -> measure; apply ->

collect [style=dashed]; measure -> analyze; collect -> analyze [style=dashed]; analyze -> end; }

.dot Caption: Experimental workflow for comparing UAN strategies.
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// Nodes q1 [label="Surface Application?", shape=diamond, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; a1_no [label="Inject or Incorporate UAN", shape=box,

fillcolor="#34A853", fontcolor="#FFFFFF"]; q2 [label="Soil pH > 7 OR\nHigh Temp. Forecast?",

shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; a2_yes [label="Use Urease

Inhibitor", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; q3 [label="Rainfall (>0.25

in)\nExpected in 48h?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; a3_no

[label="Use Urease Inhibitor OR\nDelay Application", shape=box, fillcolor="#EA4335",

fontcolor="#FFFFFF"]; a3_yes [label="Apply without Inhibitor\n(Lower Risk)", shape=box,

fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges q1 -> a1_no [label="No"]; q1 -> q2 [label="Yes"]; q2 -> a2_yes [label="Yes"]; q2 -> q3

[label="No"]; q3 -> a3_yes [label="Yes"]; q3 -> a3_no [label="No"]; } .dot Caption: Decision tree

for selecting a UAN application method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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